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Compound of Interest

Compound Name: N-Butylformamide

Cat. No.: B1215654

For Researchers, Scientists, and Drug Development Professionals

N-Butylformamide is a versatile organic compound with significant potential in pharmaceutical
synthesis. Its properties as a polar aprotic solvent and a formylating agent make it a valuable
tool in the development and manufacturing of active pharmaceutical ingredients (APIs). These
application notes provide an overview of its utility, along with detailed protocols for its
application in key pharmaceutical synthesis reactions.

Physicochemical Properties and Advantages

N-Butylformamide (CsH11NO) is a colorless liquid that serves as an excellent alternative to
more hazardous solvents like N,N-Dimethylformamide (DMF) and N-Methylpyrrolidone (NMP)
in certain applications.[1][2][3] Its physical and chemical properties are summarized in the table
below.
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Property Value Reference
Molecular Weight 101.15 g/mol [4]
IUPAC Name N-butylformamide [4]

Butylformamide, N-n-
Synonyms ] [4]
Butylformamide

CAS Number 871-71-6 [4]
Density 0.903 g/mL at 25 °C [5]
Boiling Point 202 °C [5]
Melting Point 16 °C [5]
Refractive Index n20/D 1.433 [5]

- Soluble in water and common
Solubility [4]
hydrocarbon solvents

The use of N-Butylformamide can offer several advantages in pharmaceutical manufacturing,
including a lower toxicity profile compared to some traditional solvents and the potential for
milder reaction conditions.[6]

Core Applications in Pharmaceutical Synthesis

N-Butylformamide's primary roles in pharmaceutical production are as a versatile solvent and
a reagent in formylation reactions.

e As a Solvent: Its polar aprotic nature makes it suitable for dissolving a wide range of organic
and inorganic compounds, facilitating various chemical reactions.[7] It can be particularly
useful in processes where traditional solvents like DMF or NMP are restricted due to safety
and environmental concerns.[3]

¢ As a Formylating Agent: N-Butylformamide can be used to introduce a formyl group (-CHO)
onto a substrate, a crucial step in the synthesis of many pharmaceutical intermediates.[8]
This process, known as N-formylation when applied to amines, is fundamental in the creation
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of various nitrogen-containing heterocyclic compounds that form the backbone of numerous
drugs.

Experimental Protocols

The following protocols are representative examples of how N-Butylformamide can be utilized
in pharmaceutical synthesis. Researchers should note that these are generalized procedures
and may require optimization for specific substrates and scales.

N-Butylformamide can be synthesized via the N-formylation of isobutylamine with formic acid.

[9]

Materials:

¢ Isobutylamine

» Formic acid (85% aqueous solution)
e Toluene

o Saturated sodium bicarbonate (NaHCOs3) solution
¢ Anhydrous sodium sulfate (Naz2S0a)
e Round-bottom flask

o Dean-Stark apparatus

» Reflux condenser

e Separatory funnel

» Rotary evaporator

Procedure:

» To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
isobutylamine (1.0 equiv), formic acid (1.2 equiv), and toluene (2 mL per mmol of
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isobutylamine).

Heat the reaction mixture to reflux. Water will be collected in the Dean-Stark trap as the
reaction proceeds.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete (typically after 4-8 hours), cool the mixture to room
temperature.

Transfer the reaction mixture to a separatory funnel and wash with a saturated solution of
sodium bicarbonate to neutralize any excess formic acid.

Separate the organic layer and dry it over anhydrous sodium sulfate.

Filter the mixture and concentrate the filtrate under reduced pressure using a rotary
evaporator to obtain crude N-isobutylformamide. The product can be further purified by
distillation if required.[9]

N-Butylformamide Synthesis
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Safety Precautions

Wear PPE
(Goggles, Gloves, Lab Coat)

Use in Fume Hood

Avoid Skin/Eye Contact
& Inhalation

Have Spill Kit Available

Proper Waste Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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